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Compound of Interest

Compound Name: Methyl carbamate-d3

Cat. No.: B12421559 Get Quote

Chemical Identification and Properties
Methyl carbamate-d3 is the deuterium-labeled form of Methyl carbamate.[1][2][3] It is

commonly used as a tracer or as an internal standard for quantitative analysis in research and

development.[2] The substitution of hydrogen with its heavier, stable isotope, deuterium, can

alter a molecule's metabolic fate, a phenomenon known as the "kinetic isotope effect," which

can enhance pharmacokinetic profiles.[4]

Table 1: Physicochemical Properties of Methyl Carbamate-d3 and Parent Compound
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Property Value Source(s)

Chemical Name
trideuteriomethyl
carbamate

Molecular Formula C₂H₂D₃NO₂

Molecular Weight 78.09 g/mol

CAS Number 124522-32-3

Appearance White to off-white solid powder

Melting Point
54 - 58 °C (for non-deuterated

form)

Boiling Point
176 - 177 °C (for non-

deuterated form)

Water Solubility
50 mg/mL (may require

sonication)

| LogP | -0.7 | |

Hazard Identification and Classification
Methyl carbamate is classified as a hazardous substance. It is suspected of causing cancer

and causes serious eye irritation. The GHS classification is based on the non-deuterated form.

Table 2: GHS Hazard Classification for Methyl Carbamate

Hazard Class Category Hazard Statement Pictogram

Carcinogenicity 2
H351: Suspected of
causing cancer

GHS08

Serious Eye

Damage/Irritation
2

H319: Causes serious

eye irritation
GHS07

Skin

Corrosion/Irritation
2 Causes skin irritation GHS07
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| Specific target organ toxicity – single exposure (Respiratory tract irritation) | 3 | May cause

respiratory irritation | GHS07 |

Signal Word:Warning

Toxicological Information
While specific toxicological studies on Methyl carbamate-d3 are not available, studies on the

parent compound indicate potential health risks. Carbamates as a class are mechanistically

similar to organophosphates in that they inhibit acetylcholinesterase, though this binding is

typically reversible and toxicity lasts less than 24 hours. However, long-term exposure to Methyl

carbamate presents distinct hazards.

A 13-week oral toxicity study in rodents revealed significant dose-related effects, particularly in

the liver of rats, suggesting the compound is potentially hepatocarcinogenic.

Table 3: Summary of 13-Week Oral Toxicity Study of Methyl Carbamate in Rodents

Species Dosing (Male)
Dosing
(Female)

Key Findings Source

F344 Rats
50, 100, 200,
400, 800 mg/kg

62.5, 125, 250,
500, 1000
mg/kg

Dose-related
proliferative
liver lesions,
hepatocellular
necrosis,
testicular
hypoplasia,
bone marrow
hyperplasia.
Reduced
survival at the
highest dose.

| B6C3F1 Mice | 93.75, 187.5, 375, 750, 1500 mg/kg | 125, 250, 500, 1000, 2000 mg/kg |

Weight loss and inflammatory changes in the liver. | |
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Safe Handling and Storage
Proper handling and storage are critical to ensure user safety and maintain the chemical and

isotopic integrity of Methyl carbamate-d3.

General Handling Precautions
Engineering Controls: Work under a chemical fume hood to avoid inhalation of dust. Ensure

adequate ventilation to keep airborne concentrations low. Eyewash stations and safety

showers should be close to the workstation.

Personal Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or

smoke in work areas. Remove contaminated clothing before entering eating areas.

Safe Handling Practices: Obtain special instructions before use and do not handle until all

safety precautions have been read and understood. Avoid contact with eyes, skin, and

clothing. Minimize dust generation and accumulation.

Specific Precautions for Deuterated Compounds
Atmosphere Control: Due to the risk of hydrogen-deuterium (H-D) exchange with

atmospheric moisture, which can compromise isotopic purity, it is imperative to handle and

store the compound under a dry, inert atmosphere like nitrogen or argon.

Container Integrity: Store in tightly sealed containers to prevent the ingress of moisture.

Single-use ampoules are ideal for minimizing contamination.

Temperature: Store the solid powder at -20°C for long-term stability (up to 3 years). Allow the

container to equilibrate to room temperature before opening to prevent condensation.
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Preparation & Use
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Caption: Workflow for the safe handling and storage of Methyl carbamate-d3.

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling Methyl carbamate-d3.

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA regulations in 29 CFR 1910.133 or European Standard EN166.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.

Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA-

approved respirator (e.g., half-face respirator with a P3 filter for particulates).

First Aid Measures
In case of exposure, follow these first aid procedures immediately.

First Aid Response

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Get medical attention.

 Yes 

1. Remove contaminated clothing.
2. Wash skin with plenty of soap & water for 15 min.

3. Get medical attention if irritation persists.

 Yes 

1. Rinse cautiously with water for at least 15 min.
2. Remove contact lenses, if present and easy to do.

3. Get medical attention immediately.
 Yes 

1. Do NOT induce vomiting.
2. Rinse mouth with water (if conscious).

3. Get medical attention immediately.
 Yes 

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b12421559?utm_src=pdf-body
https://www.benchchem.com/product/b12421559?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Emergency first aid flowchart for different exposure routes.

Inhalation: Move the exposed person to fresh air at once. If breathing has stopped or is

irregular, provide artificial respiration and seek immediate medical assistance.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water for at least 15 minutes. If skin irritation persists, consult a physician.

Eye Contact: Immediately rinse the eyes with plenty of clean, fresh water for at least 15

minutes, holding the eyelids apart. Remove contact lenses if present and easy to do. Seek

immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Experimental Protocols
Protocol for Accidental Spill Cleanup
This protocol outlines the steps for safely managing a small-scale spill of solid Methyl
carbamate-d3 in a laboratory setting.

Evacuate and Secure Area: Immediately alert others and evacuate non-essential personnel

from the spill area. Restrict access to the contaminated zone.

Ventilate: Ensure the area is well-ventilated. If working in a fume hood, keep it running.

Don PPE: Wear the appropriate PPE as described in Section 5.0, including respiratory

protection, chemical-resistant gloves, and eye protection.

Contain the Spill: For a solid spill, carefully dampen the material with a small amount of

water to prevent dust from becoming airborne. Do not use large amounts of water that could

dissolve and spread the material.

Collect Material: Gently sweep or scoop the dampened material and place it into a suitable,

clean, dry, and clearly labeled container for hazardous waste. Use absorbent paper

dampened with water to pick up any remaining residue.
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Decontaminate: Wash all contaminated surfaces with a soap and water solution.

Dispose of Waste: Seal the container with the spilled material and any contaminated

cleaning supplies (e.g., paper towels, gloves). Dispose of all materials as hazardous waste

according to institutional and local regulations.

Protocol for Stock Solution Preparation
This protocol ensures the accurate and safe preparation of stock solutions while maintaining

isotopic purity.

Select Appropriate Solvent: Based on experimental needs, select a suitable solvent. For

aqueous solutions, sterile water can be used (solubility is ~50 mg/mL). For non-aqueous

applications or to avoid H-D exchange, use an appropriate anhydrous, deuterated solvent.

Calculate Required Mass: Determine the mass of Methyl carbamate-d3 needed to achieve

the desired concentration and volume.

Weigh Compound: Inside a chemical fume hood, accurately weigh the required amount of

the solid compound into a suitable vessel (e.g., a volumetric flask or vial).

Dissolution: Add the chosen solvent to the vessel. If solubility is a concern, especially in

water, use an ultrasonic bath to aid dissolution.

Final Volume: Once fully dissolved, add solvent to reach the final desired volume and mix

thoroughly.

Filtration (if applicable): If the solution is for in-vitro or in-vivo use and was prepared with

water, it should be filter-sterilized using a 0.22 µm filter.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles that could degrade the

compound, aliquot the stock solution into single-use volumes. Store the aliquots at -20°C (for

up to 1 month) or -80°C (for up to 6 months).

Hazard Control and Disposal
A hierarchical approach should be taken to control exposure risks.
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Hierarchy of Hazard Controls

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Respirator)

(Least Effective)
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Caption: Hierarchy of controls for mitigating exposure risks.

Engineering Controls: A chemical fume hood is the primary engineering control to minimize

inhalation exposure.

Administrative Controls: Adherence to Standard Operating Procedures (SOPs), proper

training, and clear labeling are crucial administrative controls.

Personal Protective Equipment: PPE is the last line of defense and must be used in

conjunction with other controls.
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Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations.

Chemical Waste: Dispose of Methyl carbamate-d3 and any contaminated materials as

hazardous waste. Do not mix with other waste. The recommended method is to transfer the

waste to a licensed hazardous waste disposal facility, where it may be incinerated.

Container Disposal: Handle uncleaned, empty containers in the same way as the substance

itself. Completely emptied packages can be recycled if regulations permit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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